Cas no 717096-13-4 (Benzenecarboximidamide,4-(3-aminopropoxy)-)

Benzenecarboximidamide,4-(3-aminopropoxy)- structure
717096-13-4 structure
Product Name:Benzenecarboximidamide,4-(3-aminopropoxy)-
CAS No:717096-13-4
MF:C10H15N3O
MW:193.245601892471
CID:558196
PubChem ID:23033950
Update Time:2025-04-19

Benzenecarboximidamide,4-(3-aminopropoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide,4-(3-aminopropoxy)-
    • Benzenecarboximidamide, 4-(3-aminopropoxy)- (9CI)
    • 4-(3-aminopropoxy)benzenecarboximidamide
    • 4-(3-Aminopropoxy)benzene-1-carboximidamide
    • SCHEMBL12460728
    • 717096-13-4
    • DTXSID30629940
    • Inchi: 1S/C10H15N3O/c11-6-1-7-14-9-4-2-8(3-5-9)10(12)13/h2-5H,1,6-7,11H2,(H3,12,13)
    • InChI Key: GUMCOQLLTWMTGV-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=N)N)=CC=1)CCCN

Computed Properties

  • Exact Mass: 193.12165
  • Monoisotopic Mass: 193.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 85.1Ų

Experimental Properties

  • PSA: 85.12
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm